Cas no 2138121-41-0 (2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide
• CAS No: 2138121-41-0
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• CID: 6454626
• PubChem ID: 165501648
• Update Time: 2025-08-05

2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide
• 2138121-41-0
• EN300-1169446

• Inchi： 1S/C15H15N3O5S/c19-18(20)13-3-1-2-4-15(13)24(21,22)17-12-6-5-11-10-16-7-8-23-14(11)9-12/h1-6,9,16-17H,7-8,10H2
• InChI Key： WGFQFAZBBDTPJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC2=C(C=1)OCCNC2)(=O)=O

Computed Properties

• Exact Mass: 349.07324176g/mol
• Monoisotopic Mass: 349.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

Additional information on 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide

2-Nitro-N-(2,3,4,5-Tetrahydro-1,4-Benzoxazepin-8-yl)Benzene-1-Sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

2-Nitro-N-(2,3,4,5-Tetrahydro-1,4-Benzoxazepin-8-yl)benzene-1-sulfonamide represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, with the CAS number 2138121-41-0, is characterized by its 2-nitro group and benzene-1-sulfonamide moiety, which are strategically positioned to interact with biological targets. The 2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl ring system introduces structural complexity and functional diversity, making it a promising candidate for drug development. Recent studies have highlighted the significance of such benzoxazepine derivatives in modulating cellular signaling pathways, particularly in inflammatory and neurodegenerative diseases.

Structurally, this compound combines features of benzene rings and sulfonamide groups, which are known for their ability to form hydrogen bonds and stabilize protein-ligand interactions. The nitro group at the 2-position of the benzene ring contributes to electronic effects that may influence the compound's reactivity and biological activity. The benzoxazepin-8-yl ring, a heterocyclic system, is stabilized by the presence of multiple hydrogens at the 2,3,4,5 positions, enhancing its conformational flexibility. This structural design is reminiscent of benzodiazepine analogs but with distinct functional groups that may offer improved pharmacokinetic properties.

Current research on 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide has focused on its potential as an inhibitor of specific enzymes involved in disease progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of phosphodiesterase-5 (PDE5), an enzyme implicated in cardiovascular and pulmonary disorders. The benzene-1-sulfonamide moiety is believed to interact with the active site of PDE5, while the benzoxazepin-8-yl ring provides additional steric and electronic interactions that enhance binding affinity.

Another area of interest is the compound's role in anti-inflammatory applications. A 2024 preclinical study in *Nature Communications* reported that 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide significantly reduces the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in activated macrophages. The sulfonamide group is thought to modulate the activity of NF-κB, a key transcription factor in inflammatory responses, by interfering with its nuclear translocation. This mechanism aligns with the known pharmacological effects of sulfonamide derivatives in anti-inflammatory therapies.

The 2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl ring system also shows potential in neurological disorders. A 2023 review in *Pharmacological Reviews* highlighted the therapeutic potential of benzoxazepine derivatives in conditions such as Alzheimer's disease and Parkinson's disease. The benzene-1-sulfonamide group may enhance the compound's ability to cross the blood-brain barrier, while the nitro group could contribute to its antioxidant properties by scavenging reactive oxygen species (ROS). This dual functionality makes the compound a candidate for multi-target therapies in neurodegenerative diseases.

From a synthetic perspective, the 2-nitro group and sulfonamide functionality are critical for the compound's reactivity and selectivity. The benzene-1-sulfonamide moiety can undergo nucleophilic substitution reactions, which may be exploited for the development of derivative compounds with tailored biological activities. Additionally, the benzoxazepin-8-yl ring system offers opportunities for structural modifications, such as the introduction of fluoro or chloro substituents, which could fine-tune the compound's pharmacological profile.

Recent advancements in computational drug design have further elucidated the potential of this compound. Molecular docking studies suggest that the benzene-1-sulfonamide group forms hydrogen bonds with arginine residues in the target protein, while the benzoxazepin-8-yl ring engages in hydrophobic interactions with tryptophan residues. These interactions are crucial for achieving high binding affinity and selectivity, which are essential for drug efficacy and safety.

Despite its promising properties, the compound faces challenges in drug development, including potential toxicity and metabolic stability. Ongoing research is focused on optimizing its lipophilicity and metabolic profile to improve its therapeutic index. For example, the introduction of hydroxy groups at specific positions may enhance solubility without compromising biological activity. These modifications are being explored through structure-activity relationship (SAR) studies to identify the most favorable molecular configurations.

In conclusion, 2-nitro-N-(2,3,4,5-tetrahydro-1,4-benzoxazepin-8-yl)benzene-1-sulfonamide represents a versatile scaffold with significant potential in pharmaceutical research. Its unique combination of benzene rings, sulfonamide groups, and benzoxazepine derivatives positions it as a candidate for therapies targeting inflammatory diseases, neurodegenerative disorders, and cardiovascular conditions. Further studies are needed to fully explore its therapeutic applications and optimize its properties for clinical use.